Niperotidine
Niperotidine
Niperotidine is a member of benzodioxoles.
Brand Name:
Vulcanchem
CAS No.:
84845-75-0
VCID:
VC20863516
InChI:
InChI=1S/C20H26N4O5S/c1-23(2)11-16-4-5-17(29-16)13-30-8-7-21-20(12-24(25)26)22-10-15-3-6-18-19(9-15)28-14-27-18/h3-6,9,12,21-22H,7-8,10-11,13-14H2,1-2H3/b20-12+
SMILES:
CN(C)CC1=CC=C(O1)CSCCNC(=C[N+](=O)[O-])NCC2=CC3=C(C=C2)OCO3
Molecular Formula:
C20H26N4O5S
Molecular Weight:
434.5 g/mol
Niperotidine
CAS No.: 84845-75-0
Cat. No.: VC20863516
Molecular Formula: C20H26N4O5S
Molecular Weight: 434.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Niperotidine is a member of benzodioxoles. |
|---|---|
| CAS No. | 84845-75-0 |
| Molecular Formula | C20H26N4O5S |
| Molecular Weight | 434.5 g/mol |
| IUPAC Name | (Z)-1-N'-(1,3-benzodioxol-5-ylmethyl)-1-N-[2-[[5-[(dimethylamino)methyl]furan-2-yl]methylsulfanyl]ethyl]-2-nitroethene-1,1-diamine |
| Standard InChI | InChI=1S/C20H26N4O5S/c1-23(2)11-16-4-5-17(29-16)13-30-8-7-21-20(12-24(25)26)22-10-15-3-6-18-19(9-15)28-14-27-18/h3-6,9,12,21-22H,7-8,10-11,13-14H2,1-2H3/b20-12+ |
| Standard InChI Key | HXRSXEDVVARPHP-UDWIEESQSA-N |
| Isomeric SMILES | CN(C)CC1=CC=C(O1)CSCCN/C(=C\[N+](=O)[O-])/NCC2=CC3=C(C=C2)OCO3 |
| SMILES | CN(C)CC1=CC=C(O1)CSCCNC(=C[N+](=O)[O-])NCC2=CC3=C(C=C2)OCO3 |
| Canonical SMILES | CN(C)CC1=CC=C(O1)CSCCNC(=C[N+](=O)[O-])NCC2=CC3=C(C=C2)OCO3 |
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